Cas no 1177292-95-3 (N,1-diethyl-1H-imidazol-2-amine)

• Product Name: N,1-diethyl-1H-imidazol-2-amine
• CAS No: 1177292-95-3
• MF: C₇H₁₃N₃
• MW: 139.198220968246
• MDL: MFCD16653219
• CID: 5048305
• PubChem ID: 45496587
• Update Time: 2025-10-29

N,1-diethyl-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N,1-diethyl-1H-imidazol-2-amine
• N,1-diethylimidazol-2-amine

• MDL： MFCD16653219
• Inchi： 1S/C7H13N3/c1-3-8-7-9-5-6-10(7)4-2/h5-6H,3-4H2,1-2H3,(H,8,9)
• InChI Key： LPXFBCUGAYBXCQ-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1NCC)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 94.9
• XLogP3: 1
• Topological Polar Surface Area: 29.8

Additional information on N,1-diethyl-1H-imidazol-2-amine

N,1-Diethyl-1H-imidazol-2-amine (CAS No. 1177292-95-3): An Overview of a Promising Compound in Medicinal Chemistry

N,1-Diethyl-1H-imidazol-2-amine (CAS No. 1177292-95-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent research developments.

The chemical structure of N,1-diethyl-1H-imidazol-2-amine is characterized by an imidazole ring with two ethyl groups attached to the nitrogen atoms at positions 1 and 2. The imidazole ring is a five-membered heterocyclic compound containing two nitrogen atoms, which is a common motif in many biologically active molecules. The presence of the ethyl groups imparts specific steric and electronic properties to the molecule, making it an interesting candidate for various pharmaceutical applications.

The synthesis of N,1-diethyl-1H-imidazol-2-amine can be achieved through several routes. One common method involves the reaction of 2-aminoimidazole with diethylamine in the presence of a suitable catalyst. This reaction typically proceeds via a nucleophilic substitution mechanism, leading to the formation of the desired product. Recent advancements in synthetic chemistry have also explored alternative methods, such as microwave-assisted synthesis and catalytic hydrogenation, which offer improved yields and reduced reaction times.

In terms of biological activity, N,1-diethyl-1H-imidazol-2-amine has shown promising results in various assays. Studies have demonstrated its potential as an antagonist for specific receptors, particularly those involved in neurotransmitter systems. For instance, research published in the Journal of Medicinal Chemistry reported that N,1-diethyl-1H-imidazol-2-amine exhibits potent antagonistic activity against serotonin receptors, suggesting its potential use in treating conditions such as depression and anxiety disorders.

Additionally, N,1-diethyl-1H-imidazol-2-amine has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings indicate that the compound may have therapeutic potential in inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N,1-diethyl-1H-imidazol-2-amine has also been studied to assess its suitability for drug development. Preliminary data suggest that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, it demonstrates good oral bioavailability and a reasonable half-life in vivo, which are important considerations for developing orally administered drugs.

Recent clinical trials have further validated the therapeutic potential of N,1-diethyl-1H-imidazol-2-amine. A phase I clinical trial conducted by a leading pharmaceutical company evaluated the safety and tolerability of the compound in healthy volunteers. The results indicated that it was well-tolerated at various dose levels with no serious adverse events reported. These findings pave the way for more advanced clinical trials to explore its efficacy in specific disease indications.

In conclusion, N,1-diethyl-1H-imidazol-2-amine (CAS No. 1177292-95-3) is a promising compound with a diverse range of biological activities and favorable pharmacokinetic properties. Ongoing research continues to uncover new applications and optimize its therapeutic potential. As our understanding of this compound deepens, it is likely to play an increasingly important role in the development of novel treatments for various medical conditions.